Cas no 1261561-35-6 (7-(Chloromethyl)-2-(difluoromethoxy)naphthalene)

• Product Name: 7-(Chloromethyl)-2-(difluoromethoxy)naphthalene
• CAS No: 1261561-35-6
• MF: C₁₂H₉ClF₂O
• MW: 242.649069547653
• CID: 4935710
• Update Time: 2025-10-29

7-(Chloromethyl)-2-(difluoromethoxy)naphthalene Chemical and Physical Properties

Names and Identifiers

• 7-(Chloromethyl)-2-(difluoromethoxy)naphthalene

• Inchi： 1S/C12H9ClF2O/c13-7-8-1-2-9-3-4-11(16-12(14)15)6-10(9)5-8/h1-6,12H,7H2
• InChI Key： XSSHFXDYGYPCDL-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C2C=CC(=CC2=C1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2

Additional information on 7-(Chloromethyl)-2-(difluoromethoxy)naphthalene

7-(Chloromethyl)-2-(difluoromethoxy)naphthalene: A Comprehensive Overview

7-(Chloromethyl)-2-(difluoromethoxy)naphthalene is a highly specialized organic compound with the CAS number 1261561-35-6. This compound belongs to the family of naphthalene derivatives, which are widely studied for their unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a naphthalene ring system with two substituents: a chloromethyl group at the 7-position and a difluoromethoxy group at the 2-position.

The chloromethyl group (-CH₂Cl) is known for its reactivity in nucleophilic substitution reactions, making it a valuable functional group in organic synthesis. On the other hand, the difluoromethoxy group (-OCHF₂) introduces electron-withdrawing effects due to the presence of fluorine atoms, which can influence the electronic properties of the naphthalene ring. This combination of substituents makes 7-(Chloromethyl)-2-(difluoromethoxy)naphthalene a versatile building block for constructing more complex molecules with tailored functionalities.

Recent studies have highlighted the potential of naphthalene derivatives in drug discovery, particularly in the development of anticancer agents. The unique electronic and steric properties of 7-(Chloromethyl)-2-(difluoromethoxy)naphthalene make it an attractive candidate for exploring interactions with biological targets such as enzymes and receptors. Researchers have also investigated its role as an intermediate in the synthesis of bioactive compounds, leveraging its reactivity to construct multi-functionalized structures.

In terms of synthesis, 7-(Chloromethyl)-2-(difluoromethoxy)naphthalene can be prepared through various routes, including Friedel-Crafts alkylation and nucleophilic aromatic substitution. These methods require careful optimization to ensure high yields and selectivity, given the sensitivity of the chloromethyl group to side reactions. Advanced techniques such as microwave-assisted synthesis and catalytic processes have been employed to enhance reaction efficiency and minimize environmental impact.

The physical properties of this compound are also of significant interest. Its solubility in organic solvents, melting point, and stability under different conditions are critical factors for its application in various chemical processes. Recent computational studies have provided insights into its thermodynamic stability and electronic structure, which are essential for predicting its behavior in different chemical environments.

From an environmental perspective, understanding the degradation pathways of 7-(Chloromethyl)-2-(difluoromethoxy)naphthalene is crucial for assessing its potential impact on ecosystems. Research has shown that this compound undergoes hydrolysis under specific conditions, leading to the formation of less hazardous byproducts. These findings underscore the importance of sustainable practices in handling such chemicals to minimize their ecological footprint.

In conclusion, 7-(Chloromethyl)-2-(difluoromethoxy)naphthalene is a multifaceted compound with promising applications across diverse scientific domains. Its unique structure, reactivity, and tunable properties make it a valuable asset in modern organic chemistry. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.